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Introduction

This document provides detailed application notes and protocols for the effective use of
Duralloy™ and Duralast™ components in high-pressure experimental setups, with a particular
focus on applications relevant to pharmaceutical research and drug development, such as
High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid
Chromatography (UHPLC). Duralloy and Duralast materials are a range of specially
formulated engineering plastics and high-performance elastomers designed for demanding
environments involving high pressures, extreme temperatures, and aggressive chemical media.

[1]

Proper material selection is critical for ensuring the integrity of experimental data, preventing
system downtime, and maintaining a safe laboratory environment. This guide offers a summary
of material properties, protocols for common maintenance procedures, and a framework for
selecting the appropriate components for your specific application.

Material Properties and Specifications

Duralloy and Duralast components, particularly seals and anti-extrusion rings, are engineered
to withstand the rigorous conditions of high-pressure systems.[1] The selection of the
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appropriate material is dependent on the specific operating pressure, temperature, and
chemical environment of the experiment.

Quantitative Data for High-Pressure Seals

The following table summarizes the operational parameters for select Duralast™ materials,
which are frequently used in high-pressure sealing applications. These materials offer robust
solutions for HPLC and UHPLC systems, where pressures can range from a few thousand to
over 20,000 psi.
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Material Type

Max
Operating
Pressure
(psi / bar)

Max System
Pressure
(psi / bar)

Temperatur
e Range (°F
1 °C)

Key
Features &
Application
S

Abrasion-
Duralast

4203

Resistant

Elastomer

5,000/ 350

10,000/ 700

-22t0 260/
-30to 125

Durable
hydraulic seal
material
suitable for
mineral oil-
based and
fire-resistant
hydraulic
fluids.

Highly
Duralast Extrusion-
4403 Resistant

Elastomer

8,000/ 520

14,500/ 1000

-22 10 260 /
-30 to 125

Designed for
ultra-high-
pressure
applications;
with
appropriate
hardware
design, can
seal
pressures up
to 28,500 psi.
Ideal for
UHPLC

systems.
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High-

Temperature

Duralast
8166

Elastomer

3,800/ 260

5,000/ 350

-4 10 392/
-20 to 200

Suitable for
fire-resistant
fluids,
phosphate
esters, and
most
inorganic
acids and

chemicals.

FDA

Compliant

Duraloy 3724

Polymeric

Alloy

High

High

High

FDA
compliant,
high-
temperature
rating, low
friction, and
superb
chemical
properties.
Excellent for
high-speed,
high-
temperature
anti-extrusion
rings in
pharmaceutic
al

applications.

[1]

Duraloy 3789  FDA
Compliant

Thermoplasti

C

Medium to
High

Medium to
High

Not Specified

FDA
compliant,
internally
lubricated
with low wear
and friction.
Suitable for

bearing and
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linear
applications
in high-
speed, low-
friction

environments

1]

High
mechanical

strength and

excellent
wear
) ) properties.
Engineering ) ) . .
Duraloy 1361 Plast High High Not Specified  Specifically
astic

designed for
anti-extrusion
rings in high-
pressure
hydraulic

systems.[1]

Note: Pressure and temperature ratings are highly dependent on the specific seal design,
hardware configuration, and operating environment. The values presented are for guidance
and should be confirmed for your specific application.

Chemical Compatibility

The chemical resistance of sealing materials is paramount in drug development, where a wide
array of solvents and buffers are utilized. Duralloy components are formulated from proprietary
polymeric alloys, fluoropolymers, and thermoplastics, offering broad chemical resistance.[1]

The following table provides a general chemical compatibility guide for materials commonly
used in high-pressure seals, which can serve as a proxy for selecting appropriate Duralloy
components. It is critical to perform specific compatibility testing with your exact mobile phases
and sample matrices.
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PTFE-based (e.g.,

Chemical | Solvent PEEK-based UHMW-PE
Duraloy 3800)
Acids (Weak) Excellent Excellent Good
_ Good (consult for o
Acids (Strong) Excellent - Limited
specifics)

Alcohols (Methanol,

Excellent Excellent Excellent
Ethanol, IPA)
Alkalis (Weak) Excellent Excellent Excellent
Alkalis (Strong) Excellent Good Limited
Aromatic
Hydrocarbons Good Excellent Limited
(Toluene)
Chlorinated )

Fair to Good Poor Poor
Hydrocarbons
Esters Good Excellent Good
Ethers (THF) Good Good Limited
Ketones (Acetone) Excellent Excellent Good
Acetonitrile Excellent Excellent Excellent
Dimethyl Sulfoxide o

Excellent Good Limited
(DMSO)
Water / Aqueous

Excellent Excellent Excellent

Buffers

Ratings Key: Excellent, Good, Fair, Limited, Poor. Always consult the manufacturer for specific
chemical compatibility data for proprietary Duralloy formulations.

Experimental Protocols

Proper installation and maintenance of high-pressure components are essential for reliable and
leak-free operation. The following protocols provide a generalized procedure for replacing
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pump seals in HPLC/UHPLC systems, a common maintenance task where Duralloy
components are used.

Protocol: HPLC/UHPLC Pump Seal Replacement

Objective: To correctly replace worn pump piston seals to prevent leaks, ensure stable
pressure, and maintain accurate flow rates. Worn seals can lead to fluctuating pressure, visible
leaks, and inconsistent chromatographic results.

Materials:

» New Duralloy or Duralast piston seals (ensure compatibility with your pump model and
solvent chemistry)

o Seal insertion/removal tool (often provided with the pump or seals)
e Lint-free cloths
o HPLC-grade Isopropyl Alcohol (IPA) or Methanol
o Appropriate personal protective equipment (gloves, safety glasses)
» Allen wrenches or other tools specific to your pump model
Procedure:
e System Shutdown and Depressurization:

o Stop the pump flow.

o Ensure the system pressure has returned to zero.

o Power off the pump module.
e Disassembly of the Pump Head:

o Disconnect the inlet and outlet tubing from the pump head.
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o Using the appropriate tool (e.g., Allen wrench), carefully loosen and remove the screws
securing the pump head. It is good practice to loosen them incrementally in a diagonal
pattern.

o Gently remove the pump head, being careful not to scratch the piston surfaces.

Removal of Old Seals:

o Identify the old seal within the pump head assembly.

o Insert the flanged or hooked end of the seal removal tool into the seal cavity.
o Gently tilt the tool to get a grip under the seal and carefully pull it out.
Cleaning and Inspection:

o Thoroughly clean the pump head and seal cavity with a lint-free cloth dampened with IPA
or methanol. Ensure no particulate matter remains.

o Carefully inspect the ceramic pistons for any scratches or chips. Damaged pistons will
cause premature failure of new seals and must be replaced.

o Clean the pistons with IPA, wiping gently along the length of the piston.

Installation of New Seals:

o

Pre-wet the new Duralloy seal with IPA or methanol. This helps with lubrication during
installation.

o Place the new seal onto the smooth end of the insertion tool. Ensure the spring-energizer
side of the seal faces outwards, towards the piston.

o Carefully guide the tool into the pump head cavity and gently press the seal into place.

o Withdraw the tool, leaving the seal seated in the housing. The polymer side of the seal
should be visible.

Reassembly and System Start-Up:
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o Carefully re-align the pump head with the pistons and secure it with the screws, tightening
them incrementally in a diagonal pattern to ensure even pressure.

o Reconnect the inlet and outlet tubing.

o Power on the pump module.

o Seal Conditioning (Wear-in):

o

Prime the pump with a solvent like IPA to remove all air from the system.

o Begin pumping at a low flow rate and gradually increase to generate a backpressure of
approximately 3,000-4,000 psi (200-275 bar). This can be achieved by pumping against a
restriction capillary or a closed purge valve for a short period.

o Maintain this pressure for 15-20 minutes to properly seat the new seals.

o Gradually reduce the pressure, open the purge valve to flush the system, and then switch
to your mobile phase.

Visualizations and Workflows
Logical Workflow for Duralloy Component Selection

The selection of an appropriate Duralloy material involves a logical progression considering
the experimental demands. The following diagram illustrates a typical decision-making
workflow.
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Define Experimental
Parameters

Operating Pressure (psi/bar)?

Ultra-High

High

< 5,000 psi > 15,000 psi (UHPLC) 5,000 - 15,000 psi

Operating Temperature (°C/°F)?

Select Anti-Extrusion Ring
(e.g., Duraloy 1361/3724)

Chemical Environment?
(Solvents, Buffers, pH)

Consult Compatibility Chart
& Perform Soak Test

FDA Compliance Required?

Select FDA Grade Material
(e.g., Duraloy 3724/3789)

Select Primary Seal Material
(e.g., Duralast 4203/4403)

Final Component Selection

Click to download full resolution via product page

Caption: Decision workflow for selecting the appropriate Duralloy component.
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Experimental Workflow: HPLC Pump Seal Replacement

The following diagram outlines the key steps in the protocol for replacing HPLC pump seals.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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